2-(Methylsulfanyl)benzenecarbohydrazide
Overview
Description
2-(Methylsulfanyl)benzenecarbohydrazide is a biochemical compound used for proteomics research . It has a molecular formula of C8H10N2OS and a molecular weight of 182.25 .
Molecular Structure Analysis
The molecular structure of 2-(Methylsulfanyl)benzenecarbohydrazide is represented by the formula C8H10N2OS . The exact structure would require more detailed information such as bond lengths and angles, which I currently do not have.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Methylsulfanyl)benzenecarbohydrazide include a molecular weight of 182.25 and a molecular formula of C8H10N2OS . Other properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Proteomics Research
“2-(Methylsulfanyl)benzenecarbohydrazide” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study protein interactions, modifications, and locations to understand their functions in complex biological systems .
Drug Development
This compound is also used in drug development . Its unique properties make it suitable for various applications in the pharmaceutical industry. It can be used in the synthesis of new drugs, as a building block in medicinal chemistry, or as a ligand in drug-target interactions.
Catalysis
“2-(Methylsulfanyl)benzenecarbohydrazide” can be used in catalysis . Catalysts are substances that increase the rate of chemical reactions without being consumed in the process. This compound, due to its unique chemical structure, can be used to catalyze certain chemical reactions, improving their efficiency and selectivity.
Chemical Synthesis
This compound is used in chemical synthesis . It can act as a building block in the synthesis of more complex molecules. Its unique structure allows it to react with other compounds in specific ways, enabling the creation of a wide range of new compounds.
Biochemical Research
“2-(Methylsulfanyl)benzenecarbohydrazide” is used in biochemical research . Biochemists can use this compound to study various biological processes, such as enzyme reactions, signal transduction, and metabolic pathways .
Material Science
This compound can also find applications in material science . Its unique properties can be leveraged to develop new materials with desired characteristics. For instance, it can be used in the synthesis of polymers, coatings, and other materials.
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methylsulfanylbenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS/c1-12-7-5-3-2-4-6(7)8(11)10-9/h2-5H,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTPHBJHTENOTCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377325 |
Source
|
| Record name | 2-(Methylsulfanyl)benzenecarbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylsulfanyl)benzenecarbohydrazide | |
CAS RN |
885949-42-8 |
Source
|
| Record name | 2-(Methylthio)benzoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885949-42-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Methylsulfanyl)benzenecarbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(Trimethylsilyl)ethynyl]benzaldehyde](/img/structure/B1303621.png)
![2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine](/img/structure/B1303633.png)
![2-(Pyridin-4-yl)-1H-benzo[d]imidazole-6-carboxylic acid](/img/structure/B1303634.png)
